2-fluoro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
Overview
Description
2-fluoro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide, also known as FTMP, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. FTMP is a sulfonamide derivative that was first synthesized in 2010 by researchers at the University of California, San Francisco. Since then, several studies have been conducted to investigate the synthesis, mechanism of action, and potential applications of FTMP.
Scientific Research Applications
Drug Development
Piperidine derivatives, such as this compound, are present in more than twenty classes of pharmaceuticals . The unique structure of this compound enables investigation into various biological processes, which can be crucial in drug development.
Targeted Therapies
The specific structure of this compound could potentially be used in targeted therapies. By modifying certain aspects of the compound, researchers could potentially direct the compound to specific cells or tissues in the body.
Investigation of Biological Processes
The compound’s unique structure enables investigation into various biological processes. This can provide valuable insights into how certain biological systems function, and how they can be manipulated for therapeutic purposes.
Synthesis of Piperidine Derivatives
This compound could be used as a starting point for the synthesis of various piperidine derivatives. These derivatives could have a wide range of applications in different fields of research .
Development of Multicomponent Reactions
The compound could potentially be used in the development of multicomponent reactions. These are reactions where three or more reactants combine to form a product, which can be a powerful tool in synthetic chemistry .
Investigation of Pharmacological Activity
Given the presence of piperidine in many pharmaceuticals, this compound could be used to investigate the pharmacological activity of these drugs. This could lead to the development of more effective and safer medications .
Mechanism of Action
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
It’s known that tertiary aliphatic amines, a group to which this compound may belong, are biotransformed through a reversible reaction into tertiary amine oxides .
Result of Action
properties
IUPAC Name |
2-fluoro-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN2O2S2/c18-16-5-1-2-6-17(16)24(21,22)19-12-14-7-9-20(10-8-14)13-15-4-3-11-23-15/h1-6,11,14,19H,7-10,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUCUDKDZQMSTTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNS(=O)(=O)C2=CC=CC=C2F)CC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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